2-{2,4-dimethyl[(4-methylphenyl)sulfonyl]anilino}-N-(2-ethyl-6-methylphenyl)acetamide

• Molecular Formula: C26H30N2O3S
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 2-(2,4-dimethyl-N-(4-methylphenyl)sulfonylanilino)-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C26H30N2O3S/c1-6-22-9-7-8-20(4)26(22)27-25(29)17-28(24-15-12-19(3)16-21(24)5)32(30,31)23-13-10-18(2)11-14-23/h7-16H,6,17H2,1-5H3,(H,27,29)
• InChI Key: LFKOZEGAEALRKU-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CN(C2=C(C=C(C=C2)C)C)S(=O)(=O)C3=CC=C(C=C3)C)C

Description

2-{2,4-dimethyl[(4-methylphenyl)sulfonyl]anilino}-N-(2-ethyl-6-methylphenyl)acetamide, commonly known as DMSA, is a chemical compound that has gained significant importance in the field of scientific research. DMSA is widely used in various research applications due to its unique properties and mechanism of action.

Mechanism of Action

DMSA is known to inhibit the activity of metalloproteinases, which are enzymes that are involved in various physiological processes. It binds to the active site of these enzymes and prevents the cleavage of peptide bonds. This inhibition of metalloproteinases has been shown to have therapeutic benefits in various diseases, including cancer.
Biochemical and Physiological Effects:
DMSA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and migration of cancer cells. DMSA has also been shown to have anti-inflammatory effects, which makes it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

DMSA has several advantages for lab experiments. It is readily available and easy to synthesize. It has a unique mechanism of action that makes it a valuable tool for studying various physiological processes. However, DMSA has some limitations as well. It has poor solubility in water, which can make it difficult to work with in aqueous solutions. It also has limited stability, which can affect its performance in experiments.

Future Directions

There are several future directions for the use of DMSA in scientific research. One potential application is in the development of new inhibitors that target metalloproteinases involved in various diseases. DMSA can also be used as a tool to study the role of metalloproteinases in various physiological processes. Additionally, DMSA can be modified to improve its solubility and stability, which can expand its potential applications in research.
Conclusion:
In conclusion, DMSA is a valuable compound that has significant applications in scientific research. Its unique properties and mechanism of action make it a valuable tool for studying various physiological processes. Further research on DMSA can lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of DMSA involves the reaction of 2,4-dimethylaniline with p-toluenesulfonyl chloride to form 2,4-dimethyl-N-p-toluenesulfonylaniline. This compound is then reacted with 2-ethyl-6-methylaniline and acetic anhydride to form DMSA.

Scientific Research Applications

DMSA has been extensively used in scientific research for various applications. It is commonly used as a reagent in the synthesis of various compounds. DMSA is also used as a fluorescent probe to detect the presence of metal ions in biological samples. It has been used in the synthesis of various inhibitors that target enzymes involved in cancer and other diseases.